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Compound of Interest

Compound Name: 3-(Dimethylamino)benzonitrile

Cat. No.: B1335917 Get Quote

Technical Guide: 3-(Dimethylamino)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Dimethylamino)benzonitrile, a

specialty chemical with applications in organic synthesis and potential for further investigation

in various research fields.[1] This document outlines its chemical and physical properties,

safety information, and a detailed experimental protocol for its synthesis.

Core Properties and Identification
CAS Number: 38803-30-4[2][3][4][5]

Molecular Formula: C₉H₁₀N₂[2][3][5]

Synonyms: Benzonitrile, 3-(dimethylamino)-[3][5]

Physicochemical Data
The following table summarizes the key physicochemical properties of 3-
(Dimethylamino)benzonitrile.
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Property Value

Molecular Weight 146.19 g/mol [2][5]

Appearance
Light yellow to brown solid below 27°C, liquid

above 27°C[5]

Melting Point 27 °C[5]

Boiling Point 254.4 °C at 760 mmHg[3]

148-149 °C at 14 Torr[5]

Density 1.04 g/cm³[3]

Flash Point 104.1 °C[3]

Refractive Index 1.55[3]

Vapor Pressure 0.0173 mmHg at 25°C[3]

pKa 3.02 ± 0.10 (Predicted)[5]

Safety and Handling
3-(Dimethylamino)benzonitrile is classified as harmful if swallowed and may cause an

allergic skin reaction.[6][7] Appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, should be worn when handling this compound.[8][9] Work

should be conducted in a well-ventilated area.[8][9]

GHS Hazard Information
Pictogram GHS07[5]

Signal Word Warning[5]

Hazard Statements H302: Harmful if swallowed[6][7]

H317: May cause an allergic skin reaction[6][7]

Precautionary Statements

P261, P264, P270, P272, P280, P301+P312,

P302+P352, P321, P330, P333+P313,

P362+P364, P501[6]
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Synthesis Protocol
The following is a detailed experimental protocol for the synthesis of 3-
(Dimethylamino)benzonitrile from 3-aminobenzonitrile.[5]

Materials and Reagents
3-Aminobenzonitrile

Formaldehyde

Sodium cyanoborohydride

Acetonitrile

Acetic acid

Potassium hydroxide solution (1N)

Ethyl acetate

Saturated saline solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Petroleum ether

Ethyl acetate

Experimental Procedure
Reaction Setup: In a suitable reaction vessel, dissolve 3-aminobenzonitrile (1.0 g, 8.5 mmol)

and formaldehyde (2.1 g, 69.0 mmol) in acetonitrile (20 mL).

Reduction: To the solution, add sodium cyanoborohydride (2.7 g, 42.5 mmol).

Reaction: Stir the reaction mixture at room temperature for 2 hours.
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Neutralization: Add acetic acid (100 mL) to adjust the pH to 7 and continue stirring for an

additional 2 hours.

Work-up: Add 1N potassium hydroxide solution (100 mL) and extract the mixture with ethyl

acetate (2 x 100 mL).

Washing: Combine the organic layers and wash with saturated saline solution (80 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and

concentrate under reduced pressure.

Purification: Purify the resulting residue by silica gel column chromatography using a mixture

of petroleum ether and ethyl acetate (10:1) as the eluent. This will yield 3-
(dimethylamino)benzonitrile as a colorless oil (1.3 g, 100% yield).[5]

Analysis: The product can be characterized by mass spectrometry, with an expected m/z of

147.3 ([M+H]⁺).[5]

Experimental Workflow Diagram
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Caption: Synthesis workflow for 3-(Dimethylamino)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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